4-[3-[4-[3,5-bis(4-formylphenyl)phenyl]buta-1,3-diynyl]-5-(4-formylphenyl)phenyl]benzaldehyde 4-[3-[4-[3,5-bis(4-formylphenyl)phenyl]buta-1,3-diynyl]-5-(4-formylphenyl)phenyl]benzaldehyde
Brand Name: Vulcanchem
CAS No.:
VCID: VC18285860
InChI: InChI=1S/C44H26O4/c45-27-31-5-13-37(14-6-31)41-21-35(22-42(25-41)38-15-7-32(28-46)8-16-38)3-1-2-4-36-23-43(39-17-9-33(29-47)10-18-39)26-44(24-36)40-19-11-34(30-48)12-20-40/h5-30H
SMILES:
Molecular Formula: C44H26O4
Molecular Weight: 618.7 g/mol

4-[3-[4-[3,5-bis(4-formylphenyl)phenyl]buta-1,3-diynyl]-5-(4-formylphenyl)phenyl]benzaldehyde

CAS No.:

Cat. No.: VC18285860

Molecular Formula: C44H26O4

Molecular Weight: 618.7 g/mol

* For research use only. Not for human or veterinary use.

4-[3-[4-[3,5-bis(4-formylphenyl)phenyl]buta-1,3-diynyl]-5-(4-formylphenyl)phenyl]benzaldehyde -

Specification

Molecular Formula C44H26O4
Molecular Weight 618.7 g/mol
IUPAC Name 4-[3-[4-[3,5-bis(4-formylphenyl)phenyl]buta-1,3-diynyl]-5-(4-formylphenyl)phenyl]benzaldehyde
Standard InChI InChI=1S/C44H26O4/c45-27-31-5-13-37(14-6-31)41-21-35(22-42(25-41)38-15-7-32(28-46)8-16-38)3-1-2-4-36-23-43(39-17-9-33(29-47)10-18-39)26-44(24-36)40-19-11-34(30-48)12-20-40/h5-30H
Standard InChI Key NJYKWBKGOXZXIC-UHFFFAOYSA-N
Canonical SMILES C1=CC(=CC=C1C=O)C2=CC(=CC(=C2)C#CC#CC3=CC(=CC(=C3)C4=CC=C(C=C4)C=O)C5=CC=C(C=C5)C=O)C6=CC=C(C=C6)C=O

Introduction

4-[3-[4-[3,5-bis(4-formylphenyl)phenyl]buta-1,3-diynyl]-5-(4-formylphenyl)phenyl]benzaldehyde is a complex organic compound featuring a unique buta-1,3-diynyl linkage and multiple formyl groups. This compound belongs to the class of aromatic aldehydes and is of significant interest in organic synthesis and materials science due to its potential applications in various scientific domains.

Chemical Formula and Molecular Weight

  • Molecular Formula: C44H26O4C_{44}H_{26}O_{4}

  • Molecular Weight: Approximately 618.7 g/mol.

Structural Features

The compound includes a phenyl backbone with multiple substituents, including formyl groups and a buta-1,3-diynyl linkage. This structure is conducive to forming porous organic frameworks, which are utilized in advanced material applications.

Synthesis Pathway

The synthesis of this compound typically involves several key steps, often requiring specific reagents and conditions to facilitate the formation of its distinctive structural features. Purification steps such as column chromatography are necessary to isolate the desired product from by-products and unreacted materials.

Characterization Techniques

Nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry are employed to confirm the structure and purity of the synthesized compound. These techniques provide detailed information about the molecular structure and help in identifying any impurities.

Materials Science

The unique structural features and reactivity of this compound make it valuable in materials science, particularly in the development of porous organic frameworks. These frameworks have applications in gas storage, catalysis, and drug delivery systems.

Organic Synthesis

The compound's functional groups allow it to undergo various chemical reactions, which can be utilized for further functionalization or for the synthesis of derivatives with modified properties. This versatility is crucial in organic synthesis for creating new compounds with specific properties.

Comparison with Similar Compounds

Compound NameMolecular FormulaMolecular Weight (g/mol)Structural Features
4-[3-[4-[3,5-bis(4-formylphenyl)phenyl]buta-1,3-diynyl]-5-(4-formylphenyl)phenyl]benzaldehydeC44H26O4C_{44}H_{26}O_{4}618.7Buta-1,3-diynyl linkage, multiple formyl groups
1,3,5-Tris(p-formylphenyl)benzeneC27H18O3C_{27}H_{18}O_{3}390.4Three formylphenyl groups attached to a benzene ring
5',5''-Bis(4-formylphenyl)-[1,1':3',1'':3'',1'''-quaterphenyl]-4,4'''-dicarbaldehydeC40H26O4C_{40}H_{26}O_{4}570.6Two formyl groups on a quaterphenyl backbone

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